Cas no 89966-32-5 (2-Butenedioic acid, 2-hydroxy-, 4-ethyl 1-methyl ester)

• Product Name: 2-Butenedioic acid, 2-hydroxy-, 4-ethyl 1-methyl ester
• CAS No: 89966-32-5
• MF: C₇H₁₀O₅
• MW: 174.151302814484
• CID: 584639
• PubChem ID: 71327032
• Update Time: 2025-04-19

2-Butenedioic acid, 2-hydroxy-, 4-ethyl 1-methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid, 2-hydroxy-, 4-ethyl 1-methyl ester
• 4-O-ethyl 1-O-methyl 2-hydroxybut-2-enedioate
• 4-ETHYL 1-METHYL 2-HYDROXYBUT-2-ENEDIOATE
• DTXSID70756143
• 89966-32-5

• Inchi： 1S/C7H10O5/c1-3-12-6(9)4-5(8)7(10)11-2/h4,8H,3H2,1-2H3
• InChI Key： IYVCZUIWARVGNN-UHFFFAOYSA-N
• SMILES： O(C(C=C(C(=O)OC)O)=O)CC

Computed Properties

• Exact Mass: 174.05282342g/mol
• Monoisotopic Mass: 174.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 72.8Ų